Cas no 2228421-60-9 (5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine)

• Product Name: 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine
• CAS No: 2228421-60-9
• MF: C₁₁H₉F₃N₂O
• MW: 242.197172880173
• CID: 6461735
• PubChem ID: 165701572
• Update Time: 2025-05-20

5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine
• EN300-2007258
• 2228421-60-9
• 5-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-oxazol-2-amine

• Inchi： 1S/C11H9F3N2O/c1-6-2-3-7(4-8(6)11(12,13)14)9-5-16-10(15)17-9/h2-5H,1H3,(H2,15,16)
• InChI Key： FXSDRLCTHDQQNB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2=CN=C(N)O2)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 242.06669740g/mol
• Monoisotopic Mass: 242.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine

Comprehensive Overview of 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine (CAS No. 2228421-60-9)

The compound 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine (CAS No. 2228421-60-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-oxazole core substituted with a 4-methyl-3-(trifluoromethyl)phenyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule therapeutics targeting protein-protein interactions and enzyme inhibition.

In recent years, the trifluoromethyl group has become a hotspot in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. This trend aligns with the growing focus on fluorinated compounds in the development of next-generation pharmaceuticals. The presence of the 1,3-oxazole ring further adds to the compound's versatility, as this heterocycle is known for its role in improving drug-like properties such as solubility and binding affinity. These characteristics make 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine a promising candidate for further exploration in structure-activity relationship (SAR) studies.

The synthesis of 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are particularly relevant in the context of green chemistry, a topic of high interest among researchers aiming to reduce environmental impact. The compound's CAS No. 2228421-60-9 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

From an industrial perspective, 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in high-value intermediates frequently highlight its potential in API (Active Pharmaceutical Ingredient) development. The compound's scalability and process optimization are key considerations for large-scale production, reflecting broader industry trends toward cost-effective and sustainable chemical manufacturing.

In the realm of computational chemistry, 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) analyses. These studies aim to predict its interactions with biological targets, a topic frequently searched by students and professionals in cheminformatics. The integration of AI-driven drug design tools has further accelerated research, aligning with the broader adoption of machine learning in chemical sciences.

Safety and handling protocols for 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its storage recommendations often include anhydrous environments to prevent degradation. These details are critical for compliance with Good Laboratory Practices (GLP), a recurring theme in regulatory discussions.

The patent landscape surrounding 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine reveals its inclusion in several intellectual property filings, particularly in applications related to kinase inhibitors and anti-inflammatory agents. This aligns with the surge in searches for patent analysis tools and freedom-to-operate assessments in the chemical industry. The compound's structural motifs are frequently cited in medicinal chemistry patents, underscoring its commercial relevance.

In summary, 5-4-methyl-3-(trifluoromethyl)phenyl-1,3-oxazol-2-amine (CAS No. 2228421-60-9) represents a compelling case study in modern chemical research. Its applications span drug discovery, agrochemical innovation, and material science, reflecting interdisciplinary trends. As the scientific community continues to explore heterocyclic compounds with fluorinated substituents, this molecule is poised to remain a focal point in both academic and industrial settings.